![molecular formula C20H24N6O3 B2356621 8-(2-((2-ethoxyphenyl)amino)ethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 923152-11-8](/img/structure/B2356621.png)
8-(2-((2-ethoxyphenyl)amino)ethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Description
8-(2-((2-ethoxyphenyl)amino)ethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C20H24N6O3 and its molecular weight is 396.451. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
The compound has been involved in the synthesis of derivatives with potential antiviral and antihypertensive activities. For example, derivatives of 7,8-polymethylenepurine have been synthesized and evaluated for their antiviral and antihypertensive activities, highlighting the compound's role in the development of new therapeutic agents (Nilov et al., 1995).
Research on nucleosides and nucleotides analogues of imidazo[1,2-a]-s-triazine, including the synthesis and evaluation of their antiviral activity, shows the compound's relevance in antiviral research (Kim et al., 1978).
Antidepressant and Anxiolytic Potential
- Studies have synthesized and evaluated 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione for their potential as antidepressant agents, demonstrating the compound's application in the development of new psychiatric medications (Zagórska et al., 2016).
Chemical Synthesis and Medicinal Chemistry
- The compound is involved in the synthesis of novel structures, such as 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, showcasing its versatility in chemical synthesis and the exploration of new pharmaceutical agents (Simo et al., 1998).
Drug Design and Molecular Modeling
- The compound's derivatives have been explored for their role in drug design, with studies focusing on the regioselective synthesis of 1-desazapurine, indicating its utility in the development of pharmacophores and drug design strategies (Ostrovskyi et al., 2011).
properties
IUPAC Name |
6-[2-(2-ethoxyanilino)ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O3/c1-5-29-15-9-7-6-8-14(15)21-10-11-25-13(2)12-26-16-17(22-19(25)26)23(3)20(28)24(4)18(16)27/h6-9,12,21H,5,10-11H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSCNXRILOLUXPD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NCCN2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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